Cas no 24722-27-8 (Benzoic acid,3-(3-phenoxypropoxy)-)

• Product Name: Benzoic acid,3-(3-phenoxypropoxy)-
• CAS No: 24722-27-8
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 277864
• PubChem ID: 309370
• Update Time: 2025-04-19

Benzoic acid,3-(3-phenoxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(3-phenoxypropoxy)-
• 3-(3-phenoxypropoxy)benzoic acid
• NSC-211634
• 24722-27-8
• NSC211634
• DTXSID30309295
• SCHEMBL9402647
• AKOS009014966

• Inchi： 1S/C16H16O4/c17-16(18)13-6-4-9-15(12-13)20-11-5-10-19-14-7-2-1-3-8-14/h1-4,6-9,12H,5,10-11H2,(H,17,18)
• InChI Key： FWGLVFVPESFWBW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.197
• Boiling Point: 448.8°Cat760mmHg
• Flash Point: 166.4°C
• Refractive Index: 1.577
• PSA: 55.76